Cas no 180468-42-2 (Ethyl (S)-1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate)

• Product Name: Ethyl (S)-1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate
• CAS No: 180468-42-2
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• MDL: MFCD11973629
• CID: 66156
• PubChem ID: 25178885
• Update Time: 2025-10-17

Ethyl (S)-1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (S)-1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate
• (S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarboxylic acid ethyl ester
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-1-phenyl-, ethyl ester, (1S)-
• ethyl (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
• (1S)-1-phenyl-1,2,3,4-tetrahydr
• (1S)-ethyl 1-phenyl-1,2,3,4-tetrahydro-2-isoquinoline carboxylate
• (S)-1,2,3,4-tetrahydro-1-phenyl-isoquinoline-2-carboxylic acid ethyl ester
• (S)-ethyl 1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• (S)-N-carboxylic acid ethyl ester-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• 1(S)-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid ethyl ester
• Ethyl (S)
• Ethyl (S)-1-phenyl-1
• Solifenacin Related Compound 8
• 4-tetrahydro-2-isoquinolinecarboxylate
• -1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate
• ethyl (S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• propyl (S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• DTXSID60648962
• CS-B0697
• (1S)-ethyl 1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate
• (1S)-3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarboxylic Acid Ethyl Ester
• Solifenacin intermediate;Ethyl (S)-1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate
• J-011524
• BCP20154
• SCHEMBL1404035
• Ethyl (S)-1-phenyl-1,2,3,4-tetrahydro-isoquinoline-2-carboxylate
• Ethyl(S)-1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate
• Ethyl (S)-1-Phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 180468-42-2
• AKOS015901646
• D77212
• (S)-Ethyl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-caboxylate
• Ethyl (1S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• DKKVDRQVNMALLN-KRWDZBQOSA-N

• MDL： MFCD11973629
• Inchi： 1S/C18H19NO2/c1-2-21-18(20)19-13-12-14-8-6-7-11-16(14)17(19)15-9-4-3-5-10-15/h3-11,17H,2,12-13H2,1H3/t17-/m0/s1
• InChI Key： DKKVDRQVNMALLN-KRWDZBQOSA-N
• SMILES： O(CC)C(N1CCC2C=CC=CC=2[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 281.14200
• Monoisotopic Mass: 281.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.145
• Boiling Point: 412.162 °C at 760 mmHg
• Flash Point: 203.068 °C
• Refractive Index: 1.582
• PSA: 29.54000
• LogP: 3.72850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines